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Compound of Interest

Compound Name: GE500

Cat. No.: B1169089

The term "GES500" is currently associated with a range of distinct products and research areas
within the life sciences, leading to ambiguity that necessitates a more precise definition to
provide detailed application notes and protocols for molecular biology assays. Without a
specific chemical name, manufacturer, or the class of molecule, it is challenging to deliver
accurate and relevant information for researchers, scientists, and drug development
professionals.

Recent searches indicate that "GE500" can refer to several different entities, including but not
limited to:

e GS-500: A small molecule kinase inhibitor under investigation for its therapeutic potential in
chronic inflammatory diseases and various cancers. Its mechanism of action involves the
targeted inhibition of specific kinase signaling pathways crucial for the proliferation of
pathological cells.

o UCSF500 Cancer Gene Panel: A next-generation sequencing (NGS) assay that analyzes the
coding regions of over 500 cancer-related genes to identify single nucleotide variants,
insertions/deletions, and copy number changes in tumor samples.

e Gepotidacin: A novel triazaacenaphthylene antibiotic that functions by targeting bacterial
gyrase and topoisomerase |V, representing a new class of treatment for bacterial infections.

e GA101 (Obinutuzumab): A glycoengineered Type Il anti-CD20 monoclonal antibody used in
cancer immunotherapy.
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e GEF-H1 (Guanine Nucleotide Exchange Factor-H1): A protein involved in intracellular
signaling pathways, particularly in the context of dendritic cell activation and anti-tumor
immune responses.

Given the diverse nature of these examples, a general inquiry about "GE500" in molecular
biology is too broad to yield a specific and useful set of application notes and protocols.

To proceed with your request for detailed information, including quantitative data tables,
experimental protocols, and signaling pathway diagrams, please provide a more specific
identifier for "GE500." For instance, clarifying whether "GE500" refers to a specific chemical
compound, a commercially available kit, or a particular biological reagent will enable a focused
and accurate response tailored to your research needs.

Upon receiving a more detailed query, a comprehensive set of application notes and protocols
will be generated, adhering to the highest standards of clarity and scientific accuracy for an
audience of researchers, scientists, and drug development professionals.

« To cite this document: BenchChem. [Unraveling "GE500": A Critical Need for Specificity in
Molecular Biology Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169089#application-of-ge500-in-molecular-biology-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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